2-[4-(benzyloxy)-2-chlorobenzoyl]-N-phenyl-1-hydrazinecarboxamide

• IUPAC Name: 1-[(2-chloro-4-phenylmethoxybenzoyl)amino]-3-phenylurea
• InChI: InChI=1S/C21H18ClN3O3/c22-19-13-17(28-14-15-7-3-1-4-8-15)11-12-18(19)20(26)24-25-21(27)23-16-9-5-2-6-10-16/h1-13H,14H2,(H,24,26)(H2,23,25,27)
• InChI Key: XWKPBFWSCZHAIT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC(=C(C=C2)C(=O)NNC(=O)NC3=CC=CC=C3)Cl
• Molecular Formula: C21H18ClN3O3
• Molecular Weight: 395.8 g/mol
• CAS No.: 478039-94-0

Description

2-[4-(benzyloxy)-2-chlorobenzoyl]-N-phenyl-1-hydrazinecarboxamide (BCH) is a novel synthetic compound with a wide range of scientific applications. BCH is a structural analogue of a natural product, 4-chlorobenzoylhydrazone, and has been found to have several unique properties. BCH has been studied for its potential as a pharmaceutical agent, as a reagent for organic synthesis, and as a tool for studying the structure and function of proteins.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system.

Mechanism of Action

Target of Action

Similar compounds have been known to target enzymes involved in the biosynthesis of proinflammatory mediators .

Mode of Action

It’s known that hydrazones can react with aldehydes and ketones to form oximes . This reaction is essentially irreversible as the adduct dehydrates . The compound may interact with its targets in a similar manner, causing changes in their function.

Biochemical Pathways

The compound may affect the biosynthesis of proinflammatory mediators . These mediators are involved in various biochemical pathways related to inflammation and immune response. The downstream effects could include changes in the inflammatory response and potentially the modulation of immune system activity.

Pharmacokinetics

The compound’s benzylic position and the presence of a benzene ring could influence its pharmacokinetic properties . The benzylic position is activated towards free radical attack and shows enhanced reactivity due to the adjacent aromatic ring . This could potentially influence the compound’s absorption and distribution in the body.

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For example, the compound’s reactivity at the benzylic position could be influenced by the presence of other reactive species in the environment .